2-Hydroxy-5-(4-methylthiophenyl)pyridine, 95%
Overview
Description
2-Hydroxy-5-(4-methylthiophenyl)pyridine, or 2H5MTP, is a synthetic compound with a wide range of applications in scientific research. It is used in biochemical and physiological studies, as well as in experiments to study the mechanisms of action of certain drugs and compounds. 2H5MTP is a highly effective compound for lab experiments due to its low toxicity, high stability, and low cost.
Scientific Research Applications
2H5MTP is used in a variety of scientific research applications, including studies of enzyme kinetics, drug metabolism, and drug-drug interactions. It is also used to study the mechanisms of action of certain drugs and compounds. 2H5MTP has been used in biochemical and physiological studies to study the effects of drugs on cells and tissues. It has also been used to study the effects of drugs on protein expression and metabolism.
Mechanism of Action
2H5MTP is a cationic compound, meaning it has a positive charge. The positive charge allows it to interact with negatively charged molecules, such as proteins and enzymes, in the cell. This interaction allows 2H5MTP to modulate the activity of these molecules, which can lead to changes in cell function and physiology.
Biochemical and Physiological Effects
2H5MTP has been shown to have a variety of biochemical and physiological effects. In biochemical studies, it has been shown to modulate the activity of enzymes and proteins, leading to changes in cell metabolism and gene expression. In physiological studies, it has been shown to modulate the activity of hormones, leading to changes in cell function and behavior.
Advantages and Limitations for Lab Experiments
2H5MTP is a highly effective compound for lab experiments due to its low toxicity, high stability, and low cost. It is also relatively easy to synthesize and purify. However, it is important to note that 2H5MTP is not a drug, and its effects on cells and tissues are not necessarily the same as those of drugs. Furthermore, it is important to be aware of the potential for toxicity and other adverse effects when using 2H5MTP in lab experiments.
Future Directions
The potential applications of 2H5MTP are vast and varied. In the future, researchers may be able to use 2H5MTP to study the mechanisms of action of drugs and compounds, to study the effects of drugs on cells and tissues, and to study the effects of drugs on protein expression and metabolism. Additionally, 2H5MTP may be used to study the effects of drugs on gene expression and regulation, as well as to study the effects of drugs on the immune system. Finally, 2H5MTP may be used to study the effects of drugs on the development and progression of diseases.
Synthesis Methods
2H5MTP is synthesized from 4-methylthiophenol and 2-nitropyridine by a two-step reaction. The first step involves the reaction of 4-methylthiophenol and 2-nitropyridine in a refluxing mixture of ethanol and water. The second step involves the reaction of the product from the first step with sodium hydroxide in a refluxing mixture of methanol and water. The product is then purified by recrystallization.
properties
IUPAC Name |
5-(4-methylsulfanylphenyl)-1H-pyridin-2-one |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H11NOS/c1-15-11-5-2-9(3-6-11)10-4-7-12(14)13-8-10/h2-8H,1H3,(H,13,14) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
JNIGNIKQWIZPOB-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CSC1=CC=C(C=C1)C2=CNC(=O)C=C2 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H11NOS |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
217.29 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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